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Compound of Interest

Compound Name: (S)-5-Methylmorpholin-3-one

CAS No.: 119844-66-5

Cat. No.: B175434

Get Quote

The morpholine ring is a cornerstone in modern drug design, appearing in numerous approved

therapeutic agents, including the antibiotic Linezolid and the anticancer drug Gefitinib. Its

prevalence is due to a favorable combination of properties: metabolic stability, low toxicity, and

high aqueous solubility conferred by the ether oxygen and secondary amine, which can also

serve as a hydrogen bond acceptor and donor, respectively.

(S)-5-Methylmorpholin-3-one introduces two key features to this valuable scaffold:

A Ketone Moiety: The carbonyl group at the 3-position provides a reactive handle for further

chemical elaboration and can act as a hydrogen bond acceptor, influencing molecular

interactions with biological targets.

A Chiral Methyl Group: The introduction of a stereocenter at the 5-position with (S)-

configuration is critical. Stereochemistry is fundamental to biological activity, dictating the

precise three-dimensional arrangement required for selective binding to enzymes and

receptors.[1] Furthermore, the strategic placement of a methyl group can enhance binding

affinity, improve metabolic stability, and modulate physicochemical properties like lipophilicity.

[2]
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This guide elucidates the technical details of (S)-5-Methylmorpholin-3-one, positioning it as a

high-value intermediate for the synthesis of complex, biologically active molecules.

Physicochemical Properties
A precise understanding of a compound's physical and chemical properties is foundational to

its application in synthesis and formulation. The key properties of (S)-5-Methylmorpholin-3-
one are summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Chemical Reactivity
The synthesis of chiral morpholin-3-ones typically involves the cyclization of an appropriate N-

substituted amino alcohol precursor derived from a chiral starting material, such as an amino

acid, to ensure stereochemical integrity.

Key Chemical Reaction: Reduction to (S)-3-
Methylmorpholine
A primary and well-documented reaction of (S)-5-Methylmorpholin-3-one is the reduction of

its ketone functionality to yield (S)-3-Methylmorpholine. This transformation is significant

because the resulting substituted morpholine is a key intermediate for various advanced

pharmaceutical targets, including mTOR kinase inhibitors.[4] The reaction is typically achieved

using a powerful reducing agent like lithium aluminum hydride (LAH).
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The causality behind choosing LAH lies in its ability to efficiently reduce amides and ketones.

The mechanism involves the nucleophilic addition of a hydride ion (H⁻) from the [AlH₄]⁻

complex to the electrophilic carbonyl carbon of the morpholin-3-one. Subsequent workup with

water protonates the resulting alkoxide to yield the final alcohol, which in this case is the

reduced morpholine ring.

The workflow for this critical transformation is illustrated below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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